Cas no 2229082-85-1 (2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol)

• Product Name: 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol
• CAS No: 2229082-85-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6478993
• PubChem ID: 165754897
• Update Time: 2025-06-11

2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol
• EN300-1816885
• 2229082-85-1
• 2-{[1-(hydroxymethyl)cyclopropyl]methyl}-5-methoxyphenol

• Inchi： 1S/C12H16O3/c1-15-10-3-2-9(11(14)6-10)7-12(8-13)4-5-12/h2-3,6,13-14H,4-5,7-8H2,1H3
• InChI Key： JETUSINKOJOQJD-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC(=CC=2O)OC)CC1

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol

Professional Introduction to Compound with CAS No. 2229082-85-1 and Product Name: 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol

The compound with the CAS number 2229082-85-1 and the product name 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a cyclopropylmethyl group and a methoxyphenol moiety, which are strategically positioned to contribute to its pharmacological properties.

In recent years, the exploration of novel scaffolds in drug discovery has been a focal point for chemists and pharmacologists. The cyclopropylmethyl group, a key structural feature of this compound, is known for its ability to enhance binding affinity and metabolic stability. This feature is particularly valuable in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions. The methoxyphenol component, on the other hand, introduces hydrophilicity and electronic modulation, which can influence the compound's solubility and interaction with biological targets.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple biological pathways simultaneously. The 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol structure aligns well with this trend, as it combines elements that can modulate both enzyme activity and receptor binding. Preliminary studies have suggested that this compound exhibits promising activity against certain enzymes implicated in inflammatory and metabolic disorders. The hydroxymethyl group within the cyclopropylmethyl moiety is particularly noteworthy, as it provides a site for further functionalization, enabling the synthesis of derivatives with enhanced pharmacological profiles.

The synthesis of 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of the molecule. These techniques not only facilitate the formation of key structural motifs but also allow for the introduction of chiral centers, which are critical for achieving enantiopure compounds with optimal biological activity.

The pharmacological evaluation of 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its inhibitory effects on various target enzymes, including those involved in lipid metabolism and signal transduction pathways. These findings are supported by computational modeling studies that predict favorable binding interactions between the compound and its biological targets. The computational approach leverages advanced algorithms to simulate molecular interactions, providing insights into the compound's mechanism of action.

One of the most intriguing aspects of this compound is its potential for further derivatization to enhance its therapeutic efficacy. The presence of both hydroxymethyl and methoxy groups offers multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic properties. For instance, introduction of halogen atoms or other electron-withdrawing groups could improve metabolic stability, while modifications to the cyclopropyl ring might enhance binding affinity. Such modifications are often guided by structure-activity relationship (SAR) studies, which systematically explore how changes in chemical structure affect biological activity.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol represents an excellent example of how structural innovation can lead to new therapeutic opportunities. Its unique combination of structural features makes it a promising candidate for further investigation in drug discovery programs aimed at treating a wide range of diseases.

As research in this field continues to evolve, new methodologies and technologies will further enhance our ability to design and synthesize complex molecules like 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol. Advances in automation and high-throughput screening will enable faster identification of lead compounds, while improvements in synthetic chemistry will facilitate the efficient production of these molecules at scale. These advancements will collectively accelerate the transition from laboratory discoveries to clinical applications.

In conclusion, the compound with CAS number 2229082-85-1 and product name 2-{1-(hydroxymethyl)cyclopropylmethyl}-5-methoxyphenol exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable asset in ongoing efforts to develop new treatments for human diseases. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.